4,5-Dibromo-thiophene-2-carboxylic acid t-butyl-amide

• Molecular Formula: C9H11Br2NOS
• Molecular Weight: 341.06 g/mol
• IUPAC Name: 4,5-dibromo-N-tert-butylthiophene-2-carboxamide
• InChI: InChI=1S/C9H11Br2NOS/c1-9(2,3)12-8(13)6-4-5(10)7(11)14-6/h4H,1-3H3,(H,12,13)
• InChI Key: DLDYVFUVHHMTAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=CC(=C(S1)Br)Br

Description

4,5-Dibromo-thiophene-2-carboxylic acid t-butyl-amide is a useful research compound. Its molecular formula is C9H11Br2NOS and its molecular weight is 341.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 g (0.034 mol) of 4,5-dibromo-thiophene-2-carbonyl chloride in 100 ml of toluene are treated dropwise at room temperature with 5.0 g (0.068 mol) of tert-butyl-amine in 20 ml of toluene. The reaction mixture is then stirred at 50° C. for one hour, cooled to room temperature and treated with water. The organic phase is separated off, rewashed with water and concentrated under reduced pressure. After treating the residue with hexane, the crystalline residue which is deposited is filtered off and dried at 50° C. under reduced pressure. 4.8 g (41.4% of theory) of 4,5-dibromo-thiophene-2-carboxylic acid t-butyl-amide of melting point 190° C. are obtained.